Cas no 53844-12-5 ( )

• Product Name: &nbsp
• CAS No: 53844-12-5
• MF: C₁₇H₁₃IS
• MW: 376.254595518112
• CID: 939243
• PubChem ID: 24192374
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID50638175
• NSC-138609
• NSC138609
• 3,5-Diphenylthiopyran-1-ium iodide
• 53844-12-5
•  

• Inchi： 1S/C17H13S.HI/c1-3-7-14(8-4-1)16-11-17(13-18-12-16)15-9-5-2-6-10-15;/h1-13H;1H/q+1;/p-1
• InChI Key： KXJKHQIYQGVHIG-UHFFFAOYSA-M
• SMILES： [I-].[S+]1C=C(C2C=CC=CC=2)C=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 375.97827g/mol
• Monoisotopic Mass: 375.97827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų